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Compound of Interest

Compound Name: 5-Bromo-2-fluoropyridin-3-ol

Cat. No.: B1286782 Get Quote

Chemical and Physical Properties
5-Bromo-2-fluoropyridin-3-ol is a halogenated pyridine derivative. Its structure, featuring a

bromine atom, a fluorine atom, and a hydroxyl group on the pyridine ring, makes it a potentially

valuable intermediate in organic synthesis, particularly for the development of novel

pharmaceutical and agrochemical compounds.

General Properties
A summary of the available identifying and computed physical properties for 5-Bromo-2-
fluoropyridin-3-ol is presented in Table 1. It is important to note that experimental data for

properties such as melting and boiling points are not readily available in the public domain.

Table 1: General and Computed Properties of 5-Bromo-2-fluoropyridin-3-ol
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Property Value Source

IUPAC Name 5-bromo-2-fluoropyridin-3-ol PubChem[1]

Molecular Formula C₅H₃BrFNO PubChem[1]

Molecular Weight 191.99 g/mol PubChem[1]

CAS Number 1012084-53-5 PubChem[1]

Canonical SMILES C1=C(C=NC(=C1O)F)Br PubChem[1]

InChI Key
SLLINPJLHURFNX-

UHFFFAOYSA-N
PubChem[1]

Monoisotopic Mass 190.93820 Da PubChem[1]

Topological Polar Surface Area 33.1 Å² PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
3 PubChem[1]

Rotatable Bond Count 0 PubChem[1]

Tautomerism
A significant chemical property of 3-hydroxypyridines is their potential to exist in tautomeric

equilibrium with their corresponding pyridin-2(1H)-one form. For 5-Bromo-2-fluoropyridin-3-
ol, this equilibrium would be with 5-Bromo-2-fluoro-1H-pyridin-2-one. The position of this

equilibrium can be influenced by factors such as the solvent, temperature, and pH. The

tautomer, 5-Bromo-3-fluoropyridin-2-ol, has a registered CAS number of 156772-63-3.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://patents.google.com/patent/CN111777549A/en
https://patents.google.com/patent/CN111777549A/en
https://patents.google.com/patent/CN111777549A/en
https://patents.google.com/patent/CN111777549A/en
https://patents.google.com/patent/CN111777549A/en
https://patents.google.com/patent/CN111777549A/en
https://patents.google.com/patent/CN111777549A/en
https://patents.google.com/patent/CN111777549A/en
https://patents.google.com/patent/CN111777549A/en
https://patents.google.com/patent/CN111777549A/en
https://patents.google.com/patent/CN111777549A/en
https://www.benchchem.com/product/b1286782?utm_src=pdf-body
https://www.benchchem.com/product/b1286782?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proposed Synthesis of 5-Bromo-2-fluoropyridin-3-ol

Starting Material

Step 1: Fluorination

Alternative Route

2-Amino-5-bromopyridin-3-ol

NaNO2, HBF4
(Balz-Schiemann Reaction)

Diazotization & Fluorination

5-Bromo-2-fluoropyridin-3-ol

2-Fluoropyridin-3-ol

N-Bromosuccinimide (NBS)
or Br2

Electrophilic Bromination

5-Bromo-2-fluoropyridin-3-ol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-Bromo-2-fluoropyridin-3-ol chemical properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1286782#5-bromo-2-fluoropyridin-3-ol-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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